Cas no 137822-20-9 (sodium 7-(7-hexyl-2,4-dioxo-1,3-diazaspiro[4.4]non-6-yl)heptanoate)

• Product Name: sodium 7-(7-hexyl-2,4-dioxo-1,3-diazaspiro[4.4]non-6-yl)heptanoate
• CAS No: 137822-20-9
• MF: C₂₀H₃₃N₂NaO₄
• MW: 388.476796865463
• CID: 1246669
• PubChem ID: 23689268
• Update Time: 2025-04-20

sodium 7-(7-hexyl-2,4-dioxo-1,3-diazaspiro[4.4]non-6-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

• sodium 7-(7-hexyl-2,4-dioxo-1,3-diazaspiro[4.4]non-6-yl)heptanoate
• sodium,7-(8-hexyl-2,4-dioxo-1,3-diazaspiro[4.4]nonan-9-yl)heptanoate
• sodium;7-(8-hexyl-2,4-dioxo-1,3-diazaspiro[4.4]nonan-9-yl)heptanoate
• 6-(6'-Carboxyhexyl)-7-N-hexyl-1,3-diazaspiro-(4-4)-nonan-2,4-dione
• 1,3-Diazaspiro(4.4)nonane-6-heptanoic acid, 7-hexyl-2,4-dioxo-, monosodium salt, (5R-(5alpha,6alpha,7beta))-
• DTXSID20929906
• Sodium 7-(7-hexyl-2,4-dihydroxy-1,3-diazaspiro[4.4]nona-1,3-dien-6-yl)heptanoate
• 137822-20-9
• Ibi-P-01028
• Ibi-P 01028

• Inchi： 1S/C20H34N2O4.Na/c1-2-3-4-7-10-15-13-14-20(18(25)21-19(26)22-20)16(15)11-8-5-6-9-12-17(23)24;/h15-16H,2-14H2,1H3,(H,23,24)(H2,21,22,25,26);/q;+1/p-1
• InChI Key： FDCNHVXLNKTLOL-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C2(CCC(CCCCCC)C2CCCCCCC(=O)[O-])NC(N1)=O

Computed Properties

• Exact Mass: 388.23399
• Monoisotopic Mass: 388.23380182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 98.33